Cas no 53460-09-6 (9,10-Anthracenedione,1,1'-[[6-(4-pyridinyl)-1,3,5-triazine-2,4-diyl]diimino]bis- (9CI))

• Product name: 9,10-Anthracenedione,1,1'-[[6-(4-pyridinyl)-1,3,5-triazine-2,4-diyl]diimino]bis- (9CI)
• CAS No: 53460-09-6
• MF: C₃₆H₂₀N₆O₄
• MW: 600.5818
• CID: 369103
• PubChem ID: 104504

9,10-Anthracenedione,1,1'-[[6-(4-pyridinyl)-1,3,5-triazine-2,4-diyl]diimino]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,1'-[[6-(4-pyridinyl)-1,3,5-triazine-2,4-diyl]diimino]bis- (9CI)
• 1,1'-[[6-(pyridin-4-yl)-1,3,5-triazine-2,4-diyl]diimino]bisanthraquinone
• 1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-pyridin-4-yl-1,3,5-triazin-2-yl]amino]anthracene-9,10-dione
• 1,1'-((6-(Pyridin-4-yl)-1,3,5-triazine-2,4-diyl)diimino)bisanthraquinone
• 1,1'-{[6-(pyridin-4-yl)-1,3,5-triazine-2,4-diyl]diimino}dianthracene-9,10-dione
• NS00032765
• EINECS 258-568-2
• DTXSID50201626
• 53460-09-6

• Inchi： InChI=1S/C36H20N6O4/c43-30-20-7-1-3-9-22(20)32(45)28-24(30)11-5-13-26(28)38-35-40-34(19-15-17-37-18-16-19)41-36(42-35)39-27-14-6-12-25-29(27)33(46)23-10-4-2-8-21(23)31(25)44/h1-18H,(H2,38,39,40,41,42)
• InChI Key： MSQOPYJFCWPXGX-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)NC4=NC(=NC(=N4)C5=CC=NC=C5)NC6=CC=CC7=C6C(=O)C8=CC=CC=C8C7=O

Computed Properties

• Exact Mass: 600.1548
• Monoisotopic Mass: 600.154603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 7.3

Experimental Properties

• Density: 1.505
• Boiling Point: 910.5°C at 760 mmHg
• Flash Point: 504.4°C
• Refractive Index: 1.776
• PSA: 143.9